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Compound of Interest

Compound Name: Butyl cyclopentanecarboxylate

CAS No.: 99978-03-7

Cat. No.: B2848005

Get Quote

Technical Monograph: Butyl
Cyclopentanecarboxylate
Physicochemical Profiling, Synthesis Protocols, and Applications in Medicinal Chemistry

Executive Summary
Butyl cyclopentanecarboxylate (CAS 32822-68-1) is an aliphatic ester characterized by a

lipophilic cyclopentane ring coupled with a linear butyl chain. In drug development, this

structural motif serves as a critical building block for introducing conformational restriction

without the aromaticity of phenyl rings, often improving metabolic stability and solubility profiles.

This guide provides a comprehensive technical analysis of its physicochemical properties,

validated synthesis methodologies, and strategic utility in structure-activity relationship (SAR)

studies.
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Parameter Detail

IUPAC Name Butyl cyclopentanecarboxylate

CAS Registry Number 32822-68-1

Molecular Formula C₁₀H₁₈O₂

Molecular Weight 170.25 g/mol

SMILES CCCCOC(=O)C1CCCC1

InChIKey IKCDCPXVBMDVFU-UHFFFAOYSA-N

Classification Cycloaliphatic Ester

Physicochemical Profile
Understanding the physicochemical parameters is essential for predicting pharmacokinetics

(ADME) when this moiety is incorporated into prodrugs or active pharmaceutical ingredients

(APIs).

Table 1: Physical Constants
Property Value Source/Condition

Boiling Point (Atm) 228 ± 5 °C Predicted (ACD/Labs)

Boiling Point (Red) 122–124 °C Experimental @ 25 mmHg [1]

Density 0.932 g/cm³ @ 20 °C (Experimental)

Refractive Index (

)
1.445 Predicted

Flash Point 86.4 ± 15.0 °C Predicted

LogP (Octanol/Water) 3.40
Consensus Prediction

(Lipophilicity)

Water Solubility Insoluble Soluble in EtOH, Et₂O, CHCl₃

Molar Refractivity 48.5 ± 0.3 cm³ Predicted
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Technical Insight: The LogP of 3.40 indicates significant lipophilicity, making this ester a viable

prodrug strategy to enhance membrane permeability of polar carboxylic acid drugs. The

cyclopentyl group adds steric bulk (A-value ~ 0.6 kcal/mol) intermediate between an isopropyl

and a phenyl group, offering unique receptor fitting opportunities.

Synthesis & Production Protocols
Validated Synthesis Route: Acid-Catalyzed Fischer
Esterification
The most robust method for high-purity synthesis involves the direct condensation of

cyclopentanecarboxylic acid with n-butanol using a p-toluenesulfonic acid (p-TSA) catalyst and

a Dean-Stark trap to drive equilibrium.

Reaction Scheme
Step-by-Step Protocol

Reagent Loading: In a 500 mL round-bottom flask (RBF), charge Cyclopentanecarboxylic

acid (0.1 mol, 11.4 g) and n-Butanol (0.15 mol, 11.1 g).

Catalysis: Add p-Toluenesulfonic acid monohydrate (0.005 mol, 0.95 g) as the catalyst.

Solvent System: Add Toluene (150 mL) to serve as the azeotropic solvent.

Reflux: Equip the RBF with a Dean-Stark apparatus and a reflux condenser. Heat the

mixture to reflux (~115 °C) with vigorous magnetic stirring.

Monitoring: Continue reflux until water collection in the trap ceases (approx. 4–6 hours).

Monitor reaction progress via TLC (Mobile phase: 10% EtOAc/Hexane).

Workup:

Cool the reaction mixture to room temperature.

Wash with sat. NaHCO₃ (2 x 50 mL) to remove unreacted acid.

Wash with Brine (1 x 50 mL).
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Dry the organic layer over anhydrous MgSO₄.

Purification: Concentrate under reduced pressure. Purify the residue via vacuum distillation

(Target fraction: 122–124 °C @ 25 mmHg).

Workflow Visualization
The following diagram illustrates the logical flow of the synthesis and purification process.
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Figure 1: Process flow diagram for the Fischer esterification synthesis of butyl
cyclopentanecarboxylate.

Analytical Characterization
To ensure scientific integrity, the synthesized compound must be validated using the following

spectral fingerprints.

Nuclear Magnetic Resonance (NMR)
¹H NMR (400 MHz, CDCl₃):

4.08 (t, J = 6.7 Hz, 2H, -OCH₂-): Characteristic ester methylene.

2.72 (m, 1H, Ring CH-CO): Methine proton alpha to carbonyl.

1.50 – 1.90 (m, 8H, Ring CH₂): Cyclopentyl envelope protons.

1.38 (m, 2H, Butyl -CH₂-).

1.60 (m, 2H, Butyl -CH₂-).

0.94 (t, J = 7.4 Hz, 3H, -CH₃): Terminal methyl.

Infrared Spectroscopy (FT-IR)
1735 cm⁻¹: Strong C=O stretching vibration (Ester).

1160 cm⁻¹: C-O-C stretching (Ester linkage).

2950–2870 cm⁻¹: C-H stretching (Aliphatic).

Applications in Drug Development[1][8][9][10]
Butyl cyclopentanecarboxylate serves as more than a solvent; it is a strategic scaffold in

medicinal chemistry.

Bioisosterism and Scaffold Design
The cyclopentane ring is often used as a bioisostere for phenyl rings or proline residues.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b2848005/docs?utm_src=pdf-body#butyl-cyclopentanecarboxylate-physicochemical-properties
https://www.benchchem.com/product/b2848005/docs?utm_src=pdf-body#butyl-cyclopentanecarboxylate-physicochemical-properties
https://www.benchchem.com/product/b2848005/docs?utm_src=pdf-body#butyl-cyclopentanecarboxylate-physicochemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2848005?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolic Stability: Unlike phenyl rings, the cyclopentane ring is not susceptible to arene

oxide formation, potentially reducing toxicity risks.

Conformational Restriction: When replacing flexible alkyl chains, the ring restricts the

conformational space, potentially lowering the entropic penalty of binding to a receptor.

Prodrug Strategies
The butyl ester moiety is labile to plasma esterases. Attaching a butyl
cyclopentanecarboxylate motif to a polar drug can:

Increase lipophilicity (LogP ~3.4) for better blood-brain barrier (BBB) penetration.

Mask acidic groups to reduce GI irritation.

Mechanistic Diagram: SAR Utility
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Figure 2: Structural Activity Relationship (SAR) impact of the cyclopentanecarboxylate moiety.

Safety & Handling (SDS Highlights)
While specific toxicological data for this exact ester is limited, it shares hazard profiles with

homologous aliphatic esters.

Hazard Statements:
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H315: Causes skin irritation.

H319: Causes serious eye irritation.

H227: Combustible liquid (Flash point ~86°C).

Handling: Use in a fume hood. Wear nitrile gloves and safety goggles.

Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon) to prevent hydrolysis

over long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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